BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Guide to Handling Carbaryl-D3: A
Focus on Safety and Compliance

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Carbaryl-D3

Cat. No.: B1494596

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount. This document provides immediate, essential
safety and logistical information for the handling of Carbaryl-D3, a deuterated analog of
Carbaryl. The following procedural guidance is designed to ensure the safety of laboratory
personnel and to maintain compliance with regulatory standards.

Immediate Safety and Hazard Information

Carbaryl-D3, like its parent compound Carbaryl, is a cholinesterase inhibitor and should be
handled with care. It is classified as harmful if swallowed or inhaled, can cause skin and eye
irritation, is a suspected carcinogen, and is very toxic to aquatic life.[1][2][3][4]

First Aid Measures:

 Inhalation: Move the individual to fresh air. If breathing is difficult or stops, provide artificial
respiration and seek immediate medical attention.[4][5]

» Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly
with soap and water.[4][5] If skin irritation occurs, seek medical advice.[5]

o Eye Contact: Rinse cautiously with water for 15-20 minutes, holding the eyelids open.[5][6]
Remove contact lenses, if present, after the first 5 minutes and continue rinsing.[5][6] Seek
immediate medical attention.[5]
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 Ingestion: Do NOT induce vomiting.[7] Rinse mouth and have the person sip a glass of water

if they are able to swallow.[1][5] Call a poison control center or doctor immediately for

treatment advice.[1][5]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Carbaryl-D3 to

minimize exposure:

PPE Category

Specific Requirements

Hand Protection

Chemically resistant gloves such as Neoprene,
Nitrile/butadiene rubber ("nitrile” or "NBR"), or
Polyvinyl chloride ("PVC" or "vinyl").[5]

Eye/Face Protection

Safety glasses with side shields or chemical
splash goggles. A face shield may be required
for larger quantities or when there is a splash
hazard.[5]

Skin and Body Protection

Laboratory coat, long-sleeved shirt, and long
pants to prevent skin contact. For larger-scale
operations, a chemical-resistant apron or full-

body suit may be necessary.[5]

Respiratory Protection

Use in a well-ventilated area or under a
chemical fume hood.[5][8] If ventilation is
inadequate, a NIOSH-approved respirator with
an appropriate cartridge for organic vapors and

particulates should be used.[4][9]

Operational and Disposal Plans

Handling and Storage:

e Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][6]

o Store Carbaryl-D3 in its original, tightly closed container in a cool, dry, and well-ventilated

area.[5][6]
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e The storage area should be locked up and inaccessible to unauthorized personnel.[1][2][3][5]
¢ Avoid contact with heat, sparks, and open flames.[5]
Spill Management:

In the event of a spill, follow these procedures:

Evacuate: Immediately clear the area of all non-essential personnel.
» Ventilate: Ensure the area is well-ventilated, if safe to do so.

o Contain: For small spills, use an absorbent material like sand, earth, or vermiculite to absorb
the spilled substance.[6]

o Collect: Carefully sweep or scoop up the absorbed material and place it into a labeled,
sealable container for disposal.[6]

o Clean: Decontaminate the spill area with a suitable cleaning agent and rinse with water.[6]
o Report: Report the spill to the appropriate safety officer or department.
Disposal Plan:

o All waste materials, including contaminated PPE and spill cleanup materials, must be
disposed of as hazardous waste.

e Wastes should be disposed of at an approved waste disposal facility.[1][6]
o Follow all local, state, and federal regulations for the disposal of chemical waste.[6]

o For empty containers, triple rinse or use an equivalent method, and then offer for recycling if
available, or puncture and dispose of in a sanitary landfill.[1][6]

Emergency Workflow for Carbaryl-D3 Spill

The following diagram outlines the logical workflow for responding to a Carbaryl-D3 spill in a
laboratory setting.
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Carbaryl-D3 Spill Occurs

Assess Spill Size and Risk
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Small, Manageable Spill

Large or Unmanageable Spill

Secure the Area
Restrict Access

Evacuate Area
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Caption: Workflow for handling a Carbaryl-D3 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1494596?utm_src=pdf-custom-synthesis
https://labelsds.com/images/user_uploads/CARBARYL%204L%20SDS%201-13-15.pdf
https://bg.cpachem.com/msds?num=SB120&dnl=sd_-_Carbaryl_%5BCAS_63-25-2%5D_%28SB120%29_%28EU%29.pdf
https://southernag.com/wp-content/uploads/2020/06/Carbaryl-5%EF%BF%BD-SDS.pdf
https://cdn.caymanchem.com/cdn/msds/24139m.pdf
https://carovail.com/wp-content/uploads/2021/04/Carbaryl-4L-Drexel-SDS.pdf
https://rochester-mn.safepersonnelsds.com/document/repo/d5883988-45ad-45ff-9f02-139f91164673
https://www.chemicalbook.com/msds/carbaryl.pdf
https://www.heiniger.com.au/uploads/resources/Heiniger-Liquid-Carbaryl-Insect-Spray_SDS-2021.pdf
https://www.kiwicare.co.nz/assets/PDFs/Insect-Control-Carbaryl-SDS.pdf
https://www.benchchem.com/product/b1494596#personal-protective-equipment-for-handling-carbaryl-d3
https://www.benchchem.com/product/b1494596#personal-protective-equipment-for-handling-carbaryl-d3
https://www.benchchem.com/product/b1494596#personal-protective-equipment-for-handling-carbaryl-d3
https://www.benchchem.com/product/b1494596#personal-protective-equipment-for-handling-carbaryl-d3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1494596?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1494596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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